Cas no 76786-13-5 (GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH)

• Product Name: GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH
• CAS No: 76786-13-5
• MF: C₃₄H₅₈N₂O₂₆
• MW: 910.822133541107
• CID: 5233798
• PubChem ID: 354334925
• Update Time: 2025-05-26

GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH Chemical and Physical Properties

Names and Identifiers

• GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH
• GlcNAc beta(1-2)Man alpha(1-3)[Man alpha(1-6)]Man beta(1-4)GlcNAc-OH
• D-Glucose, O-2-(acetylamino)-2-deoxy-β-D-glucopyranosyl-(1→2)-O-α-D-mannopyranosyl-(1→3)-O-[α-D-mannopyranosyl-(1→6)]-O-β-D-mannopyranosyl-(1→4)-2-(acetylamino)-2-deoxy-
• GN1M3GN1-OH

• Inchi： 1S/C34H58N2O26/c1-9(42)35-11(3-37)18(45)28(12(44)4-38)60-33-27(54)29(22(49)16(59-33)8-55-32-26(53)24(51)20(47)14(6-40)57-32)61-34-30(25(52)21(48)15(7-41)58-34)62-31-17(36-10(2)43)23(50)19(46)13(5-39)56-31/h3,11-34,38-41,44-54H,4-8H2,1-2H3,(H,35,42)(H,36,43)/t11-,12+,13+,14+,15+,16+,17+,18+,19+,20+,21+,22+,23+,24-,25-,26-,27-,28+,29-,30-,31-,32-,33-,34+/m0/s1
• InChI Key： LXLJIZOMRDEJID-PYFLCSPTSA-N
• SMILES： O([C@@]1([H])[C@@H]([C@@H](CO[C@@H]2[C@H]([C@@H](O)[C@H](O)[C@@H](CO)O2)O)O[C@@H](O[C@]([H])([C@H](O)CO)[C@H](O)[C@H](C=O)NC(=O)C)[C@H]1O)O)[C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@@H]1O[C@]1([H])O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1NC(=O)C

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 1365.3±65.0 °C(Predicted)
• pka: 12.60±0.70(Predicted)

GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH Security Information

• Storage Condition：<0°C

Additional information on GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH

Introduction to GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH and Its Significance in Modern Research

The compound with the CAS number 76786-13-5 is a glycan structure named GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH. This glycan is a complex oligosaccharide that plays a crucial role in various biological processes, making it a subject of intense research interest in the field of biochemical and pharmaceutical sciences.

Glycans are carbohydrate chains that are covalently attached to proteins or lipids, forming glycoproteins and glycolipids, respectively. These structures are essential for cell recognition, signaling, and adhesion. The specific arrangement of sugars in glycans determines their biological function, and GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH is one such arrangement that has garnered significant attention due to its unique structural and functional properties.

The structure of GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH consists of multiple sugar units connected in a specific manner. The β linkage between Glucosamine (GlcNAc) and Mannose (Man) at positions 1 and 2, followed by α linkages between Mannose units at positions 3 and 6, and a β linkage between Mannose and Glucosamine at positions 4 and 1, respectively, contributes to its complex architecture. This intricate structure is essential for its role in cell surface interactions and receptor binding.

Recent research has highlighted the importance of glycans in various biological processes, including immune response, inflammation, and cancer. The glycan GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH has been found to be involved in these processes through its interaction with specific receptors on cell surfaces. For instance, studies have shown that this glycan can modulate the activity of certain enzymes and receptors, thereby influencing cellular signaling pathways.

In the context of drug development, glycans have emerged as promising targets for therapeutic intervention. The ability to modify or block glycan interactions can lead to the development of novel drugs that target specific diseases. For example, inhibitors targeting glycan-dependent pathways have shown potential in treating cancer by disrupting tumor cell adhesion and metastasis. The compound GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH is being investigated as a potential lead compound for developing such therapies.

The synthesis of complex glycans like GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH is challenging due to their intricate structures. However, advancements in synthetic chemistry have made it possible to produce these glycans in sufficient quantities for research purposes. Techniques such as enzymatic synthesis and chemical glycosylation have been employed to create these complex structures accurately. These synthetic methods are crucial for studying the biological functions of glycans and for developing glycoconjugates with therapeutic potential.

One of the most significant recent findings regarding glycans is their role in disease progression. For instance, abnormal glycosylation patterns have been observed in various diseases, including diabetes, Alzheimer's disease, and certain types of cancer. The glycan GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH has been found to be overexpressed in certain cancer cells, making it a potential biomarker for early detection and diagnosis.

In conclusion, the compound with CAS number 76786-13-5, known as GlcNAcβ(1-2)Manα(1-3)[Manα(1-6)]Manβ(1-4)GlcNAc-OH, is a structurally complex glycan with significant biological implications. Its involvement in various cellular processes makes it a valuable target for research in biochemistry and pharmaceutical sciences. Advances in synthetic methods and understanding of its biological functions continue to open new avenues for therapeutic development.